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Compound of Interest

Compound Name: 1-Tetradecanethiol

Cat. No.: B147481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of 1-
Tetradecanethiol, a long-chain aliphatic thiol. The information presented is essential for

professionals engaged in chemical synthesis, materials science, and drug development who

require precise data for experimental design and analysis.

Core Molecular Data
1-Tetradecanethiol is a compound with a 14-carbon chain and a terminal thiol group.[1] Its

fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C14H30S [1][2][3]

Molecular Weight 230.46 g/mol [2][3]

Linear Formula CH3(CH2)13SH [4]

CAS Number 2079-95-0 [1][2][3][4]

Experimental Determination of Molecular Weight
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The molecular weight and formula of a compound like 1-Tetradecanethiol are determined

through standard analytical chemistry techniques. These protocols are foundational methods in

chemical characterization rather than compound-specific experimental workflows.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. In a mass spectrometer, the molecule is ionized, and the mass-to-charge

ratio of the resulting ion is measured. High-resolution mass spectrometry (HRMS) can

provide a highly accurate mass measurement, which can be used to deduce the elemental

composition and thus the molecular formula.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, sulfur, etc.) in a sample. The results are used to calculate the empirical

formula of the compound. When combined with the molecular weight from mass

spectrometry, the precise molecular formula can be confirmed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure

elucidation, ¹H and ¹³C NMR spectroscopy can confirm the number of hydrogen and carbon

atoms in the molecule, which corroborates the molecular formula determined by other

methods.

Logical Relationship of Molecular Composition
The molecular formula of a compound dictates its molecular weight. The total molecular weight

is the sum of the atomic weights of all constituent atoms. The diagram below illustrates this

fundamental relationship for 1-Tetradecanethiol.
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Caption: Atomic contributions to the molecular weight of 1-Tetradecanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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